Cas no 477499-92-6 (4-ethoxy-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide)
4-ethoxy-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-ethoxy-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide
- (E)-4-ethoxy-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide
- Benzamide, 4-ethoxy-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-
- 4-ethoxy-N-(1-methylbenzo[e][1,3]benzothiazol-2-ylidene)benzamide
- AKOS024601189
- 4-ethoxy-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide
- 477499-92-6
- F0846-0589
-
- Inchi: 1S/C21H18N2O2S/c1-3-25-16-11-8-15(9-12-16)20(24)22-21-23(2)19-17-7-5-4-6-14(17)10-13-18(19)26-21/h4-13H,3H2,1-2H3
- InChI Key: JPRJZZMWHIKAAD-UHFFFAOYSA-N
- SMILES: C(N=C1N(C)C2=C3C(C=CC=C3)=CC=C2S1)(=O)C1=CC=C(OCC)C=C1
Computed Properties
- Exact Mass: 362.10889899g/mol
- Monoisotopic Mass: 362.10889899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 67.2Ų
4-ethoxy-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0846-0589-2μmol |
4-ethoxy-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide |
477499-92-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0846-0589-5μmol |
4-ethoxy-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide |
477499-92-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0846-0589-10μmol |
4-ethoxy-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide |
477499-92-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0846-0589-20μmol |
4-ethoxy-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide |
477499-92-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0846-0589-1mg |
4-ethoxy-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide |
477499-92-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0846-0589-2mg |
4-ethoxy-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide |
477499-92-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0846-0589-3mg |
4-ethoxy-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide |
477499-92-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0846-0589-4mg |
4-ethoxy-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide |
477499-92-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0846-0589-5mg |
4-ethoxy-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide |
477499-92-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0846-0589-10mg |
4-ethoxy-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide |
477499-92-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-ethoxy-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 4-ethoxy-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide
Recent Advances in the Study of 4-ethoxy-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide (CAS: 477499-92-6)
The compound 4-ethoxy-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide (CAS: 477499-92-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthothiazole scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.
One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-ethoxy-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide exhibits potent inhibitory activity against certain kinase targets, which are often dysregulated in cancer. The study utilized a combination of in vitro assays and molecular docking simulations to identify the binding interactions and affinity of the compound with its target proteins.
Another area of interest is the compound's potential as an antimicrobial agent. A recent preprint on bioRxiv highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These findings suggest that 4-ethoxy-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide could serve as a lead compound for the development of novel antibiotics.
In addition to its therapeutic potential, recent efforts have been directed toward improving the compound's bioavailability and reducing its off-target effects. A 2024 study in ACS Pharmacology & Translational Science reported the synthesis of several analogs with modified side chains, which showed enhanced solubility and reduced cytotoxicity in healthy cells. These modifications were guided by structure-activity relationship (SAR) analyses, providing valuable insights for future drug design.
Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, formulation optimization, and potential drug-drug interactions need to be addressed in future studies. Nevertheless, the growing body of research on 4-ethoxy-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide underscores its potential as a versatile scaffold for drug discovery. Continued exploration of its pharmacological properties and therapeutic applications is expected to yield significant contributions to the field of chemical biology and medicine.
477499-92-6 (4-ethoxy-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)